Cas no 872861-00-2 (2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(prop-2-en-1-yl)acetamide
• CAS No: 872861-00-2
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 5509259
• Update Time: 2025-06-29

2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-prop-2-enylacetamide
• 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(prop-2-en-1-yl)acetamide

• Inchi： 1S/C20H23N3O3/c1-2-10-21-20(26)19(25)16-13-23(17-9-5-4-8-15(16)17)14-18(24)22-11-6-3-7-12-22/h2,4-5,8-9,13H,1,3,6-7,10-12,14H2,(H,21,26)
• InChI Key： JEIMKYMPODWNCQ-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(prop-2-en-1-yl)acetamide

Professional Introduction to Compound with CAS No. 872861-00-2 and Product Name: 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(prop-2-en-1-yl)acetamide

The compound in question, identified by the CAS number 872861-00-2, is a sophisticated organic molecule with a complex structural framework. This compound belongs to a class of molecules that have garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. The molecular structure of this compound features multiple functional groups, including amides, piperidine rings, and indole moieties, which contribute to its unique chemical properties and reactivity.

At the heart of this compound's structure is the 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(prop-2-en-1-yl)acetamide moiety. This moiety is particularly noteworthy as it combines elements that are known to interact favorably with biological targets. The presence of the piperidine ring, for instance, is a common feature in many bioactive molecules, often contributing to their binding affinity and selectivity. Similarly, the indole scaffold is well-documented for its role in various pharmacological applications, including as a component in drugs that target neurological disorders.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements. The compound under discussion exemplifies this trend, as it integrates several key structural features that are predicted to enhance its interaction with biological receptors. Specifically, the amide group and the propenyl substituent contribute to the molecule's solubility and metabolic stability, which are critical factors in drug development.

In the context of current research, this compound has been explored for its potential therapeutic applications. Studies have indicated that molecules with similar structural motifs may exhibit properties that make them suitable for treating conditions such as inflammation, pain, and neurological disorders. The 1H-indol moiety, in particular, has been implicated in various pharmacological pathways, suggesting that this compound could serve as a lead structure for further development.

The synthesis of such complex molecules requires meticulous planning and execution. The multi-step synthetic route involves careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the indole core, while protecting group strategies are utilized to manage the reactive amide and piperidine functionalities. These synthetic challenges underscore the expertise required to produce compounds of this caliber.

From a computational chemistry perspective, the molecular modeling of this compound has provided valuable insights into its binding interactions. Through molecular dynamics simulations and docking studies, researchers have been able to predict how this molecule might interact with target proteins. These predictions are crucial for guiding experimental efforts and optimizing the compound's pharmacological profile.

The pharmacokinetic properties of this compound are also of great interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical use. Preliminary studies have suggested that the structural features of this molecule may confer favorable pharmacokinetic properties, although further investigation is needed to confirm these findings.

One particularly exciting aspect of this compound is its potential for modulating neurotransmitter systems. The indole ring is known to interact with receptors involved in mood regulation and pain perception, making it a promising candidate for drugs targeting neurological disorders. Additionally, the piperidine ring's ability to enhance binding affinity suggests that it could improve the efficacy of therapeutic agents.

Comparative studies with related compounds have provided further insights into the structure-function relationships of this molecule. By comparing its properties with those of known drugs, researchers can gain a better understanding of how modifications to its structure might affect its biological activity. These comparative analyses are essential for guiding rational drug design efforts.

The regulatory landscape for new pharmaceutical compounds is stringent and requires comprehensive characterization before clinical trials can begin. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the identity and purity of the compound. These data are critical for submitting regulatory dossiers and ensuring compliance with safety standards.

Future directions for research on this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies will be necessary to assess its safety profile and efficacy in animal models before human trials can be initiated.

The interdisciplinary nature of pharmaceutical research highlights the importance of collaboration between chemists, biologists, pharmacologists, and computer scientists. By leveraging advances in each field, researchers can accelerate the discovery and development of new drugs like 872861-00-2. The potential benefits for patients suffering from various diseases make this type of collaborative effort not only scientifically rewarding but also ethically imperative.